Cas no 1799412-46-6 (Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate)

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridazine core with an ester functional group. Its structure incorporates both amino and carbonyl moieties, making it a versatile intermediate in organic synthesis, particularly for pharmaceutical applications. The presence of the methyl ester enhances solubility and reactivity, facilitating further derivatization. The compound's rigid bicyclic framework offers stability, while the electron-rich thiophene and pyridazine rings contribute to its potential as a building block for bioactive molecules. Its well-defined reactivity profile makes it suitable for constructing complex heterocyclic systems in medicinal chemistry and materials science.

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate structure

1799412-46-6 structure

Product Name:Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate

CAS No:1799412-46-6

MF:C₉H₉N₃O₃S

MW:239.251060247421

CID:3163591

PubChem ID:71743611

Update Time:2025-10-22

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate
- Thieno[2,3-d]pyridazine-2-carboxylic acid, 3-amino-6,7-dihydro-6-methyl-7-oxo-, methyl ester
- methyl 3-amino-6-methyl-7-oxothieno[2,3-d]pyridazine-2-carboxylate
- DTXSID801120207
- 1799412-46-6
- METHYL3-AMINO-6-METHYL-7-OXO-6,7-DIHYDROTHIENO[2,3-D]PYRIDAZINE-2-CARBOXYLATE
- Inchi： 1S/C9H9N3O3S/c1-12-8(13)6-4(3-11-12)5(10)7(16-6)9(14)15-2/h3H,10H2,1-2H3
- InChI Key： ZFXLVASQSXJWFU-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=C(C2C=NN(C)C(C1=2)=O)N

Computed Properties

Exact Mass: 239.03646233Da
Monoisotopic Mass: 239.03646233Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 113Å²

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029194466-100mg	Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate	1799412-46-6	95%	100mg	$450.00	2022-04-02
Alichem	A029194466-250mg	Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate	1799412-46-6	95%	250mg	$763.20	2022-04-02
Alichem	A029194466-1g	Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate	1799412-46-6	95%	1g	$1,872.00	2022-04-02
Chemenu	CM511629-1g	Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate	1799412-46-6	95%	1g	$1625	2022-06-12

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate

Research Briefing on Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate (CAS: 1799412-46-6)

Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate (CAS: 1799412-46-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the thienopyridazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this molecule, such as the presence of an amino group and a carboxylate ester, make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate. One of the key objectives of these studies has been to explore its potential as a kinase inhibitor, particularly in the context of cancer therapy. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various malignancies. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate has also been investigated for its antimicrobial activity. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthesis of Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate typically involves multi-step reactions, starting from readily available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for biological testing. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and enhances efficiency.

Despite the promising preliminary results, several challenges remain in the development of Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate as a therapeutic agent. These include optimizing its pharmacokinetic properties, such as solubility and bioavailability, and minimizing potential off-target effects. Future research directions may include structural modifications to enhance its potency and selectivity, as well as in vivo studies to evaluate its safety and efficacy in animal models.

In conclusion, Methyl 3-amino-6-methyl-7-oxo-6,7-dihydrothieno[2,3-d]pyridazine-2-carboxylate (CAS: 1799412-46-6) represents a promising candidate for further investigation in the fields of medicinal chemistry and drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable scaffold for the development of novel therapeutic agents. Continued research efforts will be essential to fully realize its potential and address the remaining challenges.